Cas no 1060811-38-2 (1-(2-bromopyridin-3-yl)cyclopropan-1-amine)

• Product Name: 1-(2-bromopyridin-3-yl)cyclopropan-1-amine
• CAS No: 1060811-38-2
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 2624080
• PubChem ID: 72211994
• Update Time: 2025-05-20

1-(2-bromopyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)cyclopropan-1-amine
• 1-(2-BROMOPYRIDIN-3-YL)CYCLOPROPANAMINE
• EN300-1896594
• AB67280
• 1-(2-BROMO-PYRIDIN-3-YL)-CYCLOPROPYLAMINE
• 1060811-38-2

• Inchi： 1S/C8H9BrN2/c9-7-6(2-1-5-11-7)8(10)3-4-8/h1-2,5H,3-4,10H2
• InChI Key： ARPCKXKAOQDNLA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CC1)N

Computed Properties

• Exact Mass: 211.99491Da
• Monoisotopic Mass: 211.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-bromopyridin-3-yl)cyclopropan-1-amine

Comprehensive Overview of 1-(2-bromopyridin-3-yl)cyclopropan-1-amine (CAS No. 1060811-38-2)

1-(2-bromopyridin-3-yl)cyclopropan-1-amine (CAS No. 1060811-38-2) is a versatile organic compound widely recognized for its unique structural features and applications in pharmaceutical and agrochemical research. The compound belongs to the class of cyclopropylamine derivatives, which are increasingly studied for their potential in drug discovery and material science. Its molecular formula, C₈H₉BrN₂, highlights the presence of a bromopyridine moiety, a key functional group that enhances reactivity and selectivity in synthetic pathways.

In recent years, the demand for 1-(2-bromopyridin-3-yl)cyclopropan-1-amine has surged due to its role as a building block in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in kinase inhibitors and central nervous system (CNS) therapeutics, aligning with the growing focus on precision medicine. The compound's cyclopropylamine group is known to improve metabolic stability, a critical factor in drug development, making it a hotspot for innovation in medicinal chemistry.

The synthesis of 1-(2-bromopyridin-3-yl)cyclopropan-1-amine typically involves multi-step organic reactions, including cross-coupling and amination processes. Its bromopyridine moiety allows for further functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern heterocyclic chemistry. These methods are frequently searched by chemists seeking efficient routes to N-heterocyclic scaffolds, reflecting the compound's relevance in academic and industrial settings.

From an analytical perspective, CAS No. 1060811-38-2 is characterized by techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. The compound's stability under standard storage conditions (typically 2–8°C) further enhances its practicality. As sustainability gains traction in chemical industries, questions about green synthesis and solvent-free reactions for such intermediates are trending, positioning 1-(2-bromopyridin-3-yl)cyclopropan-1-amine as a candidate for eco-friendly optimization.

Beyond pharmaceuticals, this compound has exploratory uses in material science, particularly in designing organic electronic materials. Its conjugated system and halogenated aromatic ring make it a potential precursor for small-molecule semiconductors, a field gaining momentum with the rise of flexible electronics. Searches for high-performance organic materials often intersect with discussions about bromopyridine derivatives, underscoring the interdisciplinary appeal of CAS No. 1060811-38-2.

In summary, 1-(2-bromopyridin-3-yl)cyclopropan-1-amine exemplifies the convergence of synthetic utility and biomedical relevance. Its adaptability in structure-activity relationship (SAR) studies and compatibility with cutting-edge catalytic methodologies ensure its prominence in contemporary research. As the scientific community prioritizes targeted drug delivery and sustainable chemistry, this compound is poised to remain a focal point for innovation.